5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide

• IUPAC Name: 5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide
• InChI: InChI=1S/C15H19N3O2S/c1-8-12(9(2)17-13(8)11(4)19)15(20)18(5)10(3)14-16-6-7-21-14/h6-7,10,17H,1-5H3
• InChI Key: PYWUJARVGHRDRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=C1C(=O)N(C)C(C)C2=NC=CS2)C)C(=O)C
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 5-Acetyl-2,4-dimethyl-N-(2-thiazolyl)-2H-pyrrole-3-carboxamide or simply as compound 1. In

Mechanism of Action

The mechanism of action of 5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the expression of certain proteins that are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide has been shown to have various biochemical and physiological effects. In cancer cells, this compound can induce apoptosis and inhibit cell proliferation. In Alzheimer's disease research, it has been shown to have neuroprotective effects. Additionally, this compound has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide in lab experiments is its potential applications in cancer and Alzheimer's disease research. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving 5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide. One direction is to further explore the mechanism of action of this compound in cancer and Alzheimer's disease research. Another direction is to optimize the synthesis method to improve the yield and purity of the product. Additionally, this compound could be studied for its potential applications in other scientific fields, such as cardiovascular disease and diabetes research.
Conclusion:
In conclusion, 5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been explored in this paper. Further research is needed to fully understand the potential applications of 5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide in various scientific fields.

Scientific Research Applications

5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in cancer research. Studies have shown that 5-acetyl-N,2,4-trimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1H-pyrrole-3-carboxamide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been studied for its potential applications in Alzheimer's disease research, where it has been shown to have neuroprotective effects.